Olean-12-ene-3β,16α,21β,22α,28-pentol 21-[(E)-2-methyl-2-butenoate]
Olean-12-ene-3β,16α,21β,22α,28-pentol 21-[(E)-2-methyl-2-butenoate]
Brand Name:
Vulcanchem
CAS No.:
16910-21-7
VCID:
VC0098059
InChI:
InChI=1S/C35H56O6/c1-10-20(2)29(40)41-28-27(39)35(19-36)22(17-30(28,3)4)21-11-12-24-32(7)15-14-25(37)31(5,6)23(32)13-16-33(24,8)34(21,9)18-26(35)38/h10-11,22-28,36-39H,12-19H2,1-9H3/b20-10+/t22-,23-,24+,25-,26+,27-,28-,32-,33+,34+,35-/m0/s1
SMILES:
CC=C(C)C(=O)OC1C(C2(C(CC1(C)C)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)O)C)CO)O
Molecular Formula:
C35H56O6
Molecular Weight:
572.8 g/mol
Olean-12-ene-3β,16α,21β,22α,28-pentol 21-[(E)-2-methyl-2-butenoate]
CAS No.: 16910-21-7
Main Products
VCID: VC0098059
Molecular Formula: C35H56O6
Molecular Weight: 572.8 g/mol
![Olean-12-ene-3β,16α,21β,22α,28-pentol 21-[(E)-2-methyl-2-butenoate] - 16910-21-7](/images/no_structure.jpg)
| CAS No. | 16910-21-7 |
|---|---|
| Product Name | Olean-12-ene-3β,16α,21β,22α,28-pentol 21-[(E)-2-methyl-2-butenoate] |
| Molecular Formula | C35H56O6 |
| Molecular Weight | 572.8 g/mol |
| IUPAC Name | [(3R,4R,4aR,5R,6aR,6aS,6bR,8aR,10S,12aR,14bS)-4,5,10-trihydroxy-4a-(hydroxymethyl)-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicen-3-yl] (E)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C35H56O6/c1-10-20(2)29(40)41-28-27(39)35(19-36)22(17-30(28,3)4)21-11-12-24-32(7)15-14-25(37)31(5,6)23(32)13-16-33(24,8)34(21,9)18-26(35)38/h10-11,22-28,36-39H,12-19H2,1-9H3/b20-10+/t22-,23-,24+,25-,26+,27-,28-,32-,33+,34+,35-/m0/s1 |
| Standard InChIKey | SJSCBAFROHXGCX-BNIUCBNOSA-N |
| Isomeric SMILES | C/C=C(\C)/C(=O)O[C@H]1[C@@H]([C@@]2([C@@H](C[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]2CC1(C)C)C)O)CO)O |
| SMILES | CC=C(C)C(=O)OC1C(C2(C(CC1(C)C)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)O)C)CO)O |
| Canonical SMILES | CC=C(C)C(=O)OC1C(C2(C(CC1(C)C)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)O)C)CO)O |
| PubChem Compound | 12304706 |
| Last Modified | Nov 11 2021 |
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